CID 78066302
Overview
Description
CID 78066302 is a chemical compound listed in the PubChem database
Preparation Methods
The preparation of CID 78066302 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to achieve the desired chemical structure. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
CID 78066302 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 78066302 has numerous scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, it is investigated for its therapeutic potential and its role in drug development. In industry, it is utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of CID 78066302 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
CID 78066302 can be compared with other similar compounds to highlight its uniqueness Similar compounds include those with similar chemical structures or properties
Conclusion
This compound is a versatile compound with a wide range of applications in scientific research and industry. Its unique properties and potential make it a valuable tool for researchers and professionals in various fields.
Properties
Molecular Formula |
Ga2Yb |
|---|---|
Molecular Weight |
312.49 g/mol |
InChI |
InChI=1S/2Ga.Yb |
InChI Key |
LSCSDNDUGCJXFO-UHFFFAOYSA-N |
Canonical SMILES |
[Ga].[Ga].[Yb] |
Origin of Product |
United States |
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